2-(3-methylphenyl)-1H-benzo[f]isoindole-1,3(2H)-dione

• Molecular Formula: C19H13NO2
• Molecular Weight: 287.3 g/mol
• IUPAC Name: 2-(3-methylphenyl)benzo[f]isoindole-1,3-dione
• InChI: InChI=1S/C19H13NO2/c1-12-5-4-8-15(9-12)20-18(21)16-10-13-6-2-3-7-14(13)11-17(16)19(20)22/h2-11H,1H3
• InChI Key: GFFQDQSBRSWHPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=CC4=CC=CC=C4C=C3C2=O

Description

2-(3-METHYLPHENYL)-1H,2H,3H-BENZO[F]ISOINDOLE-1,3-DIONE is a compound belonging to the class of isoindoline-1,3-dione derivatives.

Preparation Methods

The synthesis of 2-(3-METHYLPHENYL)-1H,2H,3H-BENZO[F]ISOINDOLE-1,3-DIONE typically involves the condensation of phthalic anhydride with an aromatic primary amine, such as 3-methylaniline . This reaction is usually carried out in a solvent like toluene under reflux conditions for several hours . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

2-(3-METHYLPHENYL)-1H,2H,3H-BENZO[F]ISOINDOLE-1,3-DIONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form more complex derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions . Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-(3-METHYLPHENYL)-1H,2H,3H-BENZO[F]ISOINDOLE-1,3-DIONE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has been studied for its potential biological activities, including anticonvulsant and antipsychotic properties.

Medicine: Research has explored its use in developing new therapeutic agents for neurological disorders.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3-METHYLPHENYL)-1H,2H,3H-BENZO[F]ISOINDOLE-1,3-DIONE involves its interaction with various molecular targets and pathways. Additionally, its ability to inhibit β-amyloid protein aggregation indicates potential use in treating Alzheimer’s disease .

Comparison with Similar Compounds

2-(3-METHYLPHENYL)-1H,2H,3H-BENZO[F]ISOINDOLE-1,3-DIONE can be compared with other isoindoline-1,3-dione derivatives, such as:

• N-m-Tolyl-phthalimide
• N-(3-tolyl)phthalimide
• N-(3-methylphenyl)phthalimide

These compounds share similar structural motifs but differ in their specific substituents and functional groups, which can lead to variations in their chemical reactivity and biological activities .